Cas no 1268093-17-9 (2-(3-Fluoro-4-methoxyphenyl)-2-propanol)

• Product Name: 2-(3-Fluoro-4-methoxyphenyl)-2-propanol
• CAS No: 1268093-17-9
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• MDL: MFCD17223917
• CID: 5187888
• Update Time: 2026-03-05

2-(3-Fluoro-4-methoxyphenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-methoxyphenyl)-2-propanol
• 2-(3-fluoro-4-methoxyphenyl)propan-2-ol

• MDL： MFCD17223917
• Inchi： 1S/C10H13FO2/c1-10(2,12)7-4-5-9(13-3)8(11)6-7/h4-6,12H,1-3H3
• InChI Key： LBJFWJRNCISGQZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Fluoro-4-methoxyphenyl)-2-propanol

Comprehensive Overview of 2-(3-Fluoro-4-methoxyphenyl)-2-propanol (CAS No. 1268093-17-9): Properties, Applications, and Industry Insights

2-(3-Fluoro-4-methoxyphenyl)-2-propanol (CAS No. 1268093-17-9) is a fluorinated aromatic alcohol with a molecular formula of C₁₀H₁₃FO₂. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a fluoro-substituted phenyl ring and a methoxy group. Its polar propanol side chain enhances solubility, making it a versatile intermediate in synthetic chemistry. Researchers frequently search for "fluorinated aromatic alcohols uses" or "CAS 1268093-17-9 synthesis," reflecting its growing relevance in drug discovery and material science.

The compound's physicochemical properties include a molecular weight of 184.21 g/mol, a boiling point of approximately 280°C, and a logP value of 1.8, indicating moderate lipophilicity. These characteristics make it suitable for applications requiring balanced hydrophilicity-lipophilicity, such as prodrug development or polymer modification. Recent studies highlight its potential in "green chemistry applications," aligning with the global trend toward sustainable synthesis methods. Analytical techniques like HPLC and NMR are commonly employed for purity verification, as queried in searches like "1268093-17-9 analytical methods."

In the pharmaceutical sector, 2-(3-Fluoro-4-methoxyphenyl)-2-propanol serves as a key building block for CNS-active compounds. Its fluorine atom improves metabolic stability, addressing frequent search queries like "how does fluorine enhance drug bioavailability." The compound's structural motif appears in patents related to neuroprotective agents and GPCR modulators, with particular interest in its potential for neurodegenerative disease research—a hotspot topic in 2024. Notably, its low toxicity profile (as per OECD 420 guidelines) makes it favorable for preclinical studies.

The agrochemical industry utilizes this compound in developing next-generation pesticides with improved environmental persistence. Its methoxy group contributes to selective herbicidal activity, a feature often explored in searches like "fluoro-methoxy phenyl herbicides." With increasing regulatory scrutiny on conventional pesticides, researchers are investigating 1268093-17-9 derivatives as potential alternatives, particularly for crop protection applications in cereals and oilseeds.

From a commercial perspective, CAS 1268093-17-9 is available in >98% purity from specialty chemical suppliers. Procurement-related searches such as "buy 2-(3-Fluoro-4-methoxyphenyl)-2-propanol in bulk" indicate rising demand. Storage recommendations typically suggest ambient conditions in amber glass containers to prevent photodegradation—a detail frequently queried by laboratory technicians. The compound's shelf stability (>24 months under proper storage) adds to its practicality for industrial use.

Emerging applications include its role in organic electronics, where its electron-withdrawing fluorine moiety improves charge transport in semiconductor materials. This aligns with the booming interest in "fluorinated organic semiconductors" and "flexible electronics materials." Recent publications demonstrate its utility in modifying OLED host materials, contributing to energy-efficient display technologies—a trending topic in materials science forums.

Quality control protocols for 2-(3-Fluoro-4-methoxyphenyl)-2-propanol emphasize residual solvent analysis (typically by GC-MS) and heavy metal screening, addressing common compliance requirements in pharmaceutical GMP. Regulatory databases show increasing REACH registration activities for this compound, reflecting its expanding industrial adoption. Researchers often search for "1268093-17-9 safety data sheet" to ensure proper handling, though it's classified as non-hazardous under standard conditions.

Future research directions may explore its chiral derivatives for asymmetric synthesis, as suggested by its prochiral center. The compound's potential in biocatalysis (e.g., enzymatic resolution) remains underexplored—an opportunity highlighted in recent "green synthesis challenges" discussions. With the fluorine chemistry market projected to grow at 6.2% CAGR through 2030, CAS 1268093-17-9 is poised to remain a compound of significant interdisciplinary interest.